Tert-butyl 4-(5-iodopyrimidin-2-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(5-iodopyrimidin-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C13H19IN4O2/c1-13(2,3)20-12(19)18-6-4-17(5-7-18)11-15-8-10(14)9-16-11/h8-9H,4-7H2,1-3H3
• InChI Key: QTVLKNKJZMNQKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(C=N2)I
• Molecular Formula: C13H19IN4O2
• Molecular Weight: 390.22 g/mol

Description

Tert-butyl 4-(5-iodopyrimidin-2-yl)piperazine-1-carboxylate is a chemical compound that is widely used in scientific research. It is a piperazine derivative that has been synthesized for its potential use as a drug candidate.

Scientific Research Applications

1. Chemical Synthesis and Characterization

Tert-butyl piperazine-1-carboxylate derivatives, including those related to Tert-butyl 4-(5-iodopyrimidin-2-yl)piperazine-1-carboxylate, have been widely studied for their synthesis and characterization. These compounds are typically synthesized through condensation reactions and characterized using various spectroscopic methods such as LCMS, NMR, IR, and CHN elemental analysis. Single crystal XRD data often confirm their molecular structures, crystallization in specific crystal systems, and detailed molecular architecture including weak intermolecular interactions and aromatic π–π stacking interactions (Sanjeevarayappa et al., 2015).

2. Biological Evaluation

Various tert-butyl piperazine-1-carboxylate derivatives have been screened for biological activities. For instance, certain compounds have been evaluated for in vitro antibacterial and anthelmintic activities. The results from these studies have indicated varying degrees of biological activity, ranging from poor to moderate, depending on the specific structure and substituents of the compound (Sanjeevarayappa et al., 2015).

3. Intermediate for Biologically Active Compounds

Some tert-butyl piperazine-1-carboxylate derivatives are important intermediates in the synthesis of biologically active compounds. They can be used to synthesize a variety of molecules, including those with potential therapeutic applications. For example, one study discussed the synthesis of tert-butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate as a key intermediate for biologically active benzimidazole compounds (Liu Ya-hu, 2010).

4. Crystal Structure Analysis

Detailed crystal structure analysis of these compounds is essential for understanding their molecular conformations and interactions. Studies have reported the crystal and molecular structure of various tert-butyl piperazine-1-carboxylate derivatives, providing insights into bond lengths, angles, and molecular conformations. This information is crucial for exploring their potential applications in various fields (Mamat et al., 2012).